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Compound of Interest

Compound Name: Isopalmitic acid

Cat. No.: B1210863

Essential Safety and Handling Guide for
Isopalmitic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and
disposal of Isopalmitic acid. Following these procedures will help ensure a safe laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Isopalmitic acid is classified as a combustible solid that can cause skin and eye irritation, as
well as respiratory irritation.[1][2][3] Therefore, adherence to proper PPE protocols is
mandatory.

Core Personal Protective Equipment (PPE) Requirements:
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PPE Category Item Specifications
) ) ) Nitrile or butyl rubber gloves
Hand Protection Chemical-resistant gloves
are recommended.[4]
Safety glasses with side Essential for protecting eyes

Eye Protection )
shields or goggles from splashes and fumes.[4]

An N95-type dust mask should
be used, particularly when

Respiratory Protection Dust mask handling the powder form, to
prevent inhalation of dust
particles.[1][2]

A standard lab coat should be
Body Protection Laboratory coat worn to protect against skin

contact.

Operational Plan for Handling Isopalmitic Acid

1.

Preparation and Engineering Controls:

Handle Isopalmitic acid in a well-ventilated area, such as a chemical fume hood, to
minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[5]

. Donning Personal Protective Equipment (PPE):
Gloves: Wear nitrile or butyl rubber gloves to prevent skin contact.[4]
Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Respiratory Protection: When handling the solid form, wear an N95 dust mask to avoid
inhaling particulates.[1][2]

Lab Coat: A clean, buttoned lab coat is required.
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. Handling the Chemical:
Avoid creating dust when working with the solid form.

If heating is required to aid dissolution, do so cautiously in a well-ventilated area and away
from open flames, as Isopalmitic acid is a combustible solid.[2]

Use spark-proof tools and explosion-proof equipment if necessary.[5]
. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[6]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and
water. If skin irritation occurs, seek medical attention.[5][6]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if respiratory symptoms develop.[6]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[6]

. Disposal Plan:

Dispose of Isopalmitic acid and any contaminated materials in accordance with local, state,
and federal regulations.

Keep the chemical in suitable, closed containers for disposal.[7]

Do not dispose of it down the drain or with general laboratory waste.

Physical and Chemical Properties
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Property

Value

Molecular Formula

C16H3202[1]

Molecular Weight 256.42 g/mol [2]

Melting Point 61.5-61.6°CJ[1]

Boiling Point 371°C at 760 mmHg[1]

Flash Point 207.1°C[1]

Storage Store in a cool, dry, well-ventilated place at 2-

8°C.[1]

Personal Protective Equipment (PPE) Workflow
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PPE Workflow for Handling Isopalmitic Acid
4 N\

Preparation

Assess Hazards:
- Skin Irritant
- Eye Irritant
- Respiratory Irritant

A

Check for Available PPE:
- Gloves
- Eye Protection
- Dust Mask
- Lab Coat

~

PPE Donniq;; Sequence

1. Wear Lab Coat

2. Wear Nitrile/Butyl Gloves

3. Wear Safety Glasses/Goggles

4. Wear N95 Dust Mask
(if handling powder)

Chemica‘I'HandIing

Proceed with Handling
Isopalmitic Acid

~

Disposal i'nd Doffing

Dispose of Waste in
Designated Container

Doff PPE in Reverse Order:
1. Gloves
2. Goggles/Glasses
3. Lab Coat
4. Dust Mask

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE workflow for handling Isopalmitic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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